Cas no 1220019-66-8 (3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride)

• Product Name: 3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride
• CAS No: 1220019-66-8
• MF: C₁₁H₂₄Cl₂N₂
• MW: 255.227661132813
• CID: 1079157
• PubChem ID: 56831580
• Update Time: 2025-05-27

3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride
• AKOS015845525
• 3-Methyl-1,3'-bipiperidine dihydrochloride
• 1220019-66-8
• 3-Methyl-1,3'-bipiperidinedihydrochloride
• 3-methyl-1-piperidin-3-ylpiperidine;dihydrochloride
• 3-(3-Methyl-1-piperidinyl)piperidinedihydrochloride

• MDL： MFCD13561545
• Inchi： 1S/C11H22N2.2ClH/c1-10-4-3-7-13(9-10)11-5-2-6-12-8-11;;/h10-12H,2-9H2,1H3;2*1H
• InChI Key： IDBSPIXALBNHQI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC(C)C1)C1CNCCC1

Computed Properties

• Exact Mass: 254.1316542g/mol
• Monoisotopic Mass: 254.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride

Research Briefing on 3-(3-Methyl-1-piperidinyl)piperidine Dihydrochloride (CAS: 1220019-66-8)

3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride (CAS: 1220019-66-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine-based structure, has been the subject of recent studies due to its potential applications in drug discovery and development, particularly in the modulation of central nervous system (CNS) targets. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of 3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of two piperidine rings and a methyl group, make it a versatile scaffold for the development of ligands targeting G protein-coupled receptors (GPCRs) and ion channels. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and chiral resolution techniques, to produce high-purity batches of this compound for preclinical evaluation.

Pharmacological investigations have revealed that 3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride exhibits promising activity in vitro and in vivo models. Specifically, it has shown affinity for sigma receptors, which are implicated in various neurological disorders, including schizophrenia, depression, and neuropathic pain. In a recent study published in the Journal of Medicinal Chemistry, this compound demonstrated significant sigma-1 receptor binding affinity (Ki < 100 nM), suggesting its potential as a lead compound for the development of sigma receptor modulators.

In addition to its CNS applications, 3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride has been explored for its utility in oncology research. Preliminary data indicate that derivatives of this compound may exhibit cytotoxic effects against certain cancer cell lines, possibly through the inhibition of key signaling pathways. However, further studies are required to elucidate the precise mechanisms of action and to optimize the compound's pharmacokinetic and safety profiles.

In conclusion, 3-(3-Methyl-1-piperidinyl)piperidine dihydrochloride (CAS: 1220019-66-8) represents a valuable tool in chemical biology and drug discovery. Its unique structural properties and pharmacological activities make it a promising candidate for the development of novel therapeutics targeting CNS disorders and cancer. Future research should focus on expanding the scope of its applications, improving its synthetic accessibility, and conducting comprehensive preclinical and clinical evaluations to fully realize its therapeutic potential.